![molecular formula C17H25NOS2 B2842456 (E)-1-(2-((tert-butylthio)methyl)piperidin-1-yl)-3-(thiophen-2-yl)prop-2-en-1-one CAS No. 2035007-80-6](/img/structure/B2842456.png)
(E)-1-(2-((tert-butylthio)methyl)piperidin-1-yl)-3-(thiophen-2-yl)prop-2-en-1-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of a compound refers to the process or processes used to create the compound. This could involve various chemical reactions, the use of catalysts, and specific conditions such as temperature and pressure .Molecular Structure Analysis
The molecular structure of a compound refers to the arrangement of atoms within the molecule. Techniques such as X-ray crystallography , NMR spectroscopy, and computational methods can be used to determine the structure .Chemical Reactions Analysis
This involves studying the reactions that the compound undergoes. This could include reactions with other compounds under various conditions, its reactivity, and the products formed .Physical And Chemical Properties Analysis
This would involve studying properties such as the compound’s melting point, boiling point, solubility, density, and refractive index. Chemical properties could include its acidity or basicity, redox potential, and various spectroscopic properties .Scientific Research Applications
Stereochemistry and Ionic Thiol Addition
- Research on the stereochemistry of ionic thiol addition to acetylenic ketones, including compounds with piperidine catalysis, has shown that different solvents can influence the isomeric outcomes of the reaction, providing insights into the synthesis and manipulation of similar chemical structures (Omar & Basyouni, 1974).
Synthesis and Crystal Structures
- The synthesis and crystallographic analysis of novel thiophene/phenyl-piperidine hybrid chalcones have been documented, illustrating the structural features and potential applications of these compounds in materials science and molecular engineering (Parvez et al., 2014).
NMR Characteristics and Conformational Analysis
- A study on (E)-3-(4-hydroxyphenyl)-1-(piperidin-1-yl)prop-2-en-1-one derivatives has revealed their NMR characteristics and conformational properties, contributing to the understanding of their structural dynamics and potential reactivity patterns (Zheng Jin-hong, 2011).
Inhibitors of Blood Platelet Aggregation
- Investigations into the properties of (E)-4-[4-(Methylthio)phenyl]-1-(2-piperidinyl)-3-buten-2-one hydrochloride and its efficacy as an inhibitor of ADP-induced aggregation of blood platelets point towards therapeutic applications in preventing thrombosis and other cardiovascular conditions (Grisar et al., 1976).
Aromatase Inhibitors
- The synthesis and evaluation of 3-alkylated 3-(4-aminophenyl)piperidine-2,6-diones as inhibitors of estrogen biosynthesis highlight potential applications in the treatment of hormone-dependent cancers, demonstrating the biomedical relevance of structurally similar compounds (Hartmann & Batzl, 1986).
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
(E)-1-[2-(tert-butylsulfanylmethyl)piperidin-1-yl]-3-thiophen-2-ylprop-2-en-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H25NOS2/c1-17(2,3)21-13-14-7-4-5-11-18(14)16(19)10-9-15-8-6-12-20-15/h6,8-10,12,14H,4-5,7,11,13H2,1-3H3/b10-9+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RVJRJPIVFJGOIO-MDZDMXLPSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)SCC1CCCCN1C(=O)C=CC2=CC=CS2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)SCC1CCCCN1C(=O)/C=C/C2=CC=CS2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H25NOS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
323.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.